Cas no 717107-32-9 (2-(2-Carboxyethyl)phenylboronic acid)
717107-32-9 structure
Product Name:2-(2-Carboxyethyl)phenylboronic acid
CAS No:717107-32-9
MF:C9H11BO4
MW:193.992243051529
CID:3036470
PubChem ID:69863898
Update Time:2025-04-21
2-(2-Carboxyethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-carboxy-ethyl)-phenylboronic acid
- AKOS025293768
- CS-0178767
- BS-29393
- SCHEMBL6682047
- 717107-32-9
- 2-(2-Carboxyethyl)phenylboronic acid
- 3-[2-(DIHYDROXYBORANYL)PHENYL]PROPANOIC ACID
- EN300-4283493
- 3-(2-boronophenyl)propanoic acid
-
- Inchi: 1S/C9H11BO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-4,13-14H,5-6H2,(H,11,12)
- InChI Key: HKXURCOFHUFAMP-UHFFFAOYSA-N
- SMILES: OB(C1C=CC=CC=1CCC(=O)O)O
Computed Properties
- Exact Mass: 194.07500
- Monoisotopic Mass: 194.0750390Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76000
- LogP: -0.61640
2-(2-Carboxyethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C178218-10mg |
2-(2-Carboxyethyl)phenylboronic acid |
717107-32-9 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C178218-25mg |
2-(2-Carboxyethyl)phenylboronic acid |
717107-32-9 | 25mg |
$ 110.00 | 2023-04-18 | ||
| TRC | C178218-50mg |
2-(2-Carboxyethyl)phenylboronic acid |
717107-32-9 | 50mg |
$ 161.00 | 2023-04-18 | ||
| TRC | C178218-100mg |
2-(2-Carboxyethyl)phenylboronic acid |
717107-32-9 | 100mg |
$ 230.00 | 2023-04-18 | ||
| Enamine | EN300-4283493-0.05g |
3-[2-(dihydroxyboranyl)phenyl]propanoic acid |
717107-32-9 | 95.0% | 0.05g |
$546.0 | 2025-03-15 | |
| Enamine | EN300-4283493-0.1g |
3-[2-(dihydroxyboranyl)phenyl]propanoic acid |
717107-32-9 | 95.0% | 0.1g |
$572.0 | 2025-03-15 | |
| Enamine | EN300-4283493-0.25g |
3-[2-(dihydroxyboranyl)phenyl]propanoic acid |
717107-32-9 | 95.0% | 0.25g |
$597.0 | 2025-03-15 | |
| Enamine | EN300-4283493-0.5g |
3-[2-(dihydroxyboranyl)phenyl]propanoic acid |
717107-32-9 | 95.0% | 0.5g |
$624.0 | 2025-03-15 | |
| Enamine | EN300-4283493-1.0g |
3-[2-(dihydroxyboranyl)phenyl]propanoic acid |
717107-32-9 | 95.0% | 1.0g |
$650.0 | 2025-03-15 | |
| Enamine | EN300-4283493-2.5g |
3-[2-(dihydroxyboranyl)phenyl]propanoic acid |
717107-32-9 | 95.0% | 2.5g |
$1365.0 | 2025-03-15 |
2-(2-Carboxyethyl)phenylboronic acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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